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Compound of Interest

Compound Name: Tris[2-(dimethylamino)ethyl]lamine

Cat. No.: B034753

Proper handling and disposal of Tris[2-(dimethylamino)ethyl]amine are critical for ensuring
laboratory safety and environmental protection. This compound is a corrosive material that can
cause severe skin burns and eye damage[1][2]. Adherence to established protocols is essential
for researchers, scientists, and drug development professionals. This guide provides a step-by-
step operational plan for the safe disposal of Tris[2-(dimethylamino)ethyl]amine.

Immediate Safety and Handling Protocols

Before disposal, ensure all personnel are familiar with immediate safety measures in case of
accidental exposure or spills.

Emergency First Aid

In case of exposure, immediate action is critical:

e If on Skin or Hair: Immediately remove all contaminated clothing and rinse the skin with
water or a shower[1].

 If in Eyes: Rinse cautiously with water for several minutes. If present, remove contact lenses
if it is easy to do so and continue rinsing. Immediately contact a POISON CENTER or a
doctor[1].

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or a doctor immediately[1].
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« If Swallowed: Rinse the mouth with water. Do NOT induce vomiting[1]. Seek immediate
medical attention.

Spill and Leak Containment

Properly managing spills is crucial to prevent exposure and environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the danger area and ensure
adequate ventilation[1][3].

Wear Personal Protective Equipment (PPE): Before addressing a spill, personnel must wear
appropriate PPE, including protective gloves, clothing, and eye/face protection[1][2][3]. A full-
face respirator may be necessary depending on the spill's scale[3].

Prevent Drainage: Do not allow the product to enter drains[1][3]. Cover drains in the
immediate area.

Contain and Absorb: Contain the spill using inert, absorbent material such as sand, earth,
vermiculite, or a commercial absorbent like Chemizorb®[1][2][4][5].

Collect and Store: Collect the absorbed material and place it into a suitable, closed, and
properly labeled container for disposal[3][5].

Clean Area: Clean the affected area thoroughly once the spill has been removed[1].

Step-by-Step Disposal Procedure

The disposal of Tris[2-(dimethylamino)ethyllamine waste must be conducted in compliance
with all applicable national and local regulations[1].

o Waste Segregation: Keep Tris[2-(dimethylamino)ethyllamine waste in its original container
or a clearly labeled, compatible container[1]. Do not mix it with other waste streams[1].

o Container Management: Ensure waste containers are tightly closed and stored in a secure,
locked-up area accessible only to authorized personnel[1][2][3][4].

» Professional Disposal: Arrange for a licensed and approved waste disposal company to
handle the collection and final disposal of the chemical waste[1][3]. Surplus and non-
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recyclable solutions should be offered to a licensed disposal company[3].

« Incineration: A possible disposal method is to burn the material in a chemical incinerator
equipped with an afterburner and scrubber system][2].

o Contaminated Materials: Dispose of contaminated packaging and other materials (e.g., used
gloves, absorbent pads) as unused product[3]. Handle uncleaned containers as you would
the product itself[1].

Disposal and Transportation Data

For transportation and waste profiling, Tris[2-(dimethylamino)ethyl]amine is classified under
several codes. This information is essential for waste manifests and shipping documentation.

Category Data Point Reference

UN/ID Number UN 2735 [1]

AMINES, LIQUID,
Proper Shipping Name CORROSIVE, N.O.S. (Tris[2- [1][5]

(dimethylamino)ethyllamine)

or POLYAMINES, LIQUID,
CORROSIVE, N.O.S.

o [4]
(contains tris[2-
(dimethylamino)ethyllamine)
Hazard Class 8 (Corrosive substances) [1][5]
Packing Group Ilorll [1][5]

8A (Combustible corrosive
Storage Class Code )
hazardous materials)

WGK 3 (severe hazard to

Water Hazard Class (WGK)
water)

Disposal Workflow
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The following diagram illustrates the logical steps and decision points for the proper disposal of
Tris[2-(dimethylamino)ethyl]amine.

Chemical Waste Generated
(Tris[2-(dimethylamino)ethyllamine)

Y

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Contain Spill & Prevent Drainage

Absorb with Inert Material
(e.g., Vermiculite, Sand)

Store Waste in Original or
Clearly Labeled, Closed Container

Segregate from Other Waste Types

Store Container in a
Secure, Designated Area

Contact Licensed Waste
Disposal Company

Prepare Waste Manifest &
Transportation Documents

Final Disposal via
Approved Facility
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Caption: Logical workflow for the safe handling and disposal of Tris[2-
(dimethylamino)ethyllamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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